Cas no 1044598-92-6 (Tert-butyl 4-(4-((5,5-dimethyl-2-oxocyclohexyl)methyl)piperazin-1-YL)benzoate)

Tert-butyl 4-(4-((5,5-dimethyl-2-oxocyclohexyl)methyl)piperazin-1-yl)benzoate is a specialized chemical intermediate with potential applications in pharmaceutical and organic synthesis. Its structure incorporates a piperazine ring linked to a benzoate ester and a substituted cyclohexanone moiety, offering versatility in further functionalization. The tert-butyl ester group enhances stability and solubility, facilitating handling in synthetic processes. The presence of the 5,5-dimethyl-2-oxocyclohexylmethyl group may contribute to steric and electronic modulation, making it useful in the development of bioactive compounds. This compound is suited for research applications requiring precise molecular frameworks, particularly in medicinal chemistry and drug discovery. Proper storage under inert conditions is recommended to maintain integrity.
Tert-butyl 4-(4-((5,5-dimethyl-2-oxocyclohexyl)methyl)piperazin-1-YL)benzoate structure
1044598-92-6 structure
Product Name:Tert-butyl 4-(4-((5,5-dimethyl-2-oxocyclohexyl)methyl)piperazin-1-YL)benzoate
CAS No:1044598-92-6
MF:C24H36N2O3
MW:400.554246902466
CID:4816439
Update Time:2025-11-07

Tert-butyl 4-(4-((5,5-dimethyl-2-oxocyclohexyl)methyl)piperazin-1-YL)benzoate Chemical and Physical Properties

Names and Identifiers

    • TERT-BUTYL 4-(4-((5,5-DIMETHYL-2-OXOCYCLOHEXYL)METHYL)PIPERAZIN-1-YL)BENZOATE
    • 4-[4-(2-Oxo-5,5-dimethylcyclohexylmethyl)piperazino]benzoic acid tert-butyl ester
    • Tert-butyl 4-(4-((5,5-dimethyl-2-oxocyclohexyl)methyl)piperazin-1-YL)benzoate
    • Inchi: 1S/C24H36N2O3/c1-23(2,3)29-22(28)18-6-8-20(9-7-18)26-14-12-25(13-15-26)17-19-16-24(4,5)11-10-21(19)27/h6-9,19H,10-17H2,1-5H3
    • InChI Key: BJKLTCFOIXMNNY-UHFFFAOYSA-N
    • SMILES: O=C1CCC(C)(C)CC1CN1CCN(C2C=CC(C(=O)OC(C)(C)C)=CC=2)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 579
  • XLogP3: 4.1
  • Topological Polar Surface Area: 49.8

Tert-butyl 4-(4-((5,5-dimethyl-2-oxocyclohexyl)methyl)piperazin-1-YL)benzoate Pricemore >>

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Additional information on Tert-butyl 4-(4-((5,5-dimethyl-2-oxocyclohexyl)methyl)piperazin-1-YL)benzoate

Introduction to Tert-butyl 4-(4-((5,5-dimethyl-2-oxocyclohexyl)methyl)piperazin-1-YL)benzoate (CAS No. 1044598-92-6)

Tert-butyl 4-(4-((5,5-dimethyl-2-oxocyclohexyl)methyl)piperazin-1-YL)benzoate, identified by its CAS number 1044598-92-6, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial laboratories.

The molecular structure of Tert-butyl 4-(4-((5,5-dimethyl-2-oxocyclohexyl)methyl)piperazin-1-YL)benzoate is characterized by a benzoate moiety linked to a piperazine ring, which is further substituted with a 5,5-dimethyl-2-oxocyclohexylmethyl group. This unique arrangement of functional groups contributes to its distinct chemical properties and potential pharmacological effects.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target neurological disorders. The piperazine moiety in this compound is particularly noteworthy, as it is known to interact with various neurotransmitter receptors, including those for serotonin and dopamine. These interactions have implications for the treatment of conditions such as depression, anxiety, and Parkinson's disease.

One of the most exciting aspects of Tert-butyl 4-(4-((5,5-dimethyl-2-oxocyclohexyl)methyl)piperazin-1-YL)benzoate is its potential as a lead compound for drug discovery. Researchers have been exploring its derivatives to optimize its pharmacokinetic properties and enhance its therapeutic efficacy. The tert-butyl group attached to the benzoate ring not only influences the compound's solubility but also contributes to its stability, making it a suitable candidate for further development.

Recent studies have demonstrated that derivatives of this compound exhibit significant activity against certain enzymatic targets relevant to neurological diseases. For instance, modifications to the piperazine ring have shown improved binding affinity to serotonin reuptake inhibitors (SSRIs), which are widely used in the treatment of depression. Additionally, the cyclohexylmethyl side chain has been found to enhance blood-brain barrier penetration, a crucial factor for effective central nervous system drug delivery.

The synthesis of Tert-butyl 4-(4-((5,5-dimethyl-2-oxocyclohexyl)methyl)piperazin-1-YL)benzoate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has enabled researchers to construct the complex molecular framework efficiently. These methods are essential for producing sufficient quantities of the compound for both preclinical and clinical studies.

In conclusion, Tert-butyl 4-(4-((5,5-dimethyl-2-oxocyclohexyl)methyl)piperazin-1-YL)benzoate represents a promising candidate for the development of new pharmaceuticals targeting neurological disorders. Its unique chemical structure and biological activity make it a valuable asset in the ongoing quest to discover more effective treatments for conditions such as depression and Parkinson's disease. As research continues to uncover new derivatives and applications, this compound is poised to play a significant role in future therapeutic strategies.

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